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Compound of Interest

Compound Name: ARV-771

Cat. No.: B605596

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock and working solutions of
ARV-771, a potent proteolysis-targeting chimera (PROTAC) BET degrader. Adherence to these
guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Summary of Physicochemical Properties and
Solubility

A comprehensive understanding of the physicochemical properties of ARV-771 is essential for
its effective use in research. The following table summarizes key quantitative data for ARV-771.
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Property Value Source(s)
Molecular Weight 986.64 g/mol [1112113114]
Appearance Crystalline solid [5]

=50 mg/mL (50.68 mM)[2][4],
up to 100 mg/mL (101.35 mM)
Solubility in DMSO [1], or 100 mM[6]. A 15 mg/mL  [1][2][4][5][6][7]
solubility has also been
reported[5][7].

Approximately 10 mg/mL][5][7
Solubility in Ethanol PP Y g/mLESIL7] [11151[7]
or 100 mg/mL[1].

Solubility in DMF Approximately 20 mg/mL.[5][7]  [5][7]

Sparingly soluble in aqueous
buffers.[5] A solubility of

Aqueous Solubility approximately 0.14 mg/mL is [5]
achievable in a 1:6 solution of
DMF:PBS (pH 7.2).[5]

Store at -20°C forup to 3
years.[1][2] Stability of at least

Storage (Powder) [11[2][5]
4 years at -20°C has also been

reported.[5]

Aliguot and store at -80°C for
up to 1 year to avoid repeated
Storage (Stock Solution) freeze-thaw cycles.[1] Some [1][2]
sources suggest storage at
-80°C for up to 2 years.[2]

Experimental Protocols

Accurate preparation of stock and working solutions is critical for obtaining reliable and
reproducible experimental data. The following protocols provide detailed methodologies for
preparing ARV-771 for both in vitro and in vivo applications.
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Protocol 1: Preparation of High-Concentration Stock
Solution (e.g., 50 mM in DMSO)

This protocol is suitable for preparing a high-concentration stock solution for subsequent
dilution to working concentrations for in vitro experiments.

Materials:

ARV-771 powder

Anhydrous or fresh, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator
Procedure:
o Calculate the required mass of ARV-771.
o To prepare 1 mL of a 50 mM stock solution, use the following calculation:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 50 mmol/L x 0.001 L x 986.64 g/mol = 49.33 mg
 Weigh ARV-771.

o Carefully weigh out the calculated amount of ARV-771 powder in a sterile microcentrifuge
tube.

e Add DMSO:
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o Add the desired volume of DMSO to the tube containing the ARV-771 powder. For a 50
mM solution, this would be 1 mL.

o Note: It is recommended to use fresh, anhydrous DMSO as moisture can reduce the
solubility of ARV-771.[1]

» Dissolve the compound:
o Vortex the solution thoroughly until the ARV-771 is completely dissolved.

o If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.

[8]
o Storage:
o Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

o Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][2] For short-term
storage, -20°C for up to 1 month is also an option.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol describes the dilution of the high-concentration stock solution to the final working
concentrations required for cell-based assays.

Materials:

e ARV-771 stock solution (e.g., 50 mM in DMSO)
o Appropriate cell culture medium

o Sterile tubes and pipettes

Procedure:

¢ Determine the final desired concentration:
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o For example, to prepare a 10 uM working solution.

» Perform serial dilutions:
o Itis recommended to perform serial dilutions to achieve the final concentration accurately.

o For instance, to get to 10 uM from a 50 mM stock, you can first dilute the stock 1:100 in
culture medium to get a 500 pM intermediate solution. Then, dilute this intermediate
solution 1:50 in culture medium to achieve the final 10 uM concentration.

o The final concentration of DMSO in the culture medium should be kept low (typically <
0.1%) to avoid solvent-induced cellular toxicity. Ensure the vehicle control in your
experiment contains the same final concentration of DMSO.

Protocol 3: Preparation of Working Solutions for In Vivo
Studies

The formulation for in vivo administration of ARV-771 requires specific vehicles to ensure
solubility and bioavailability.

Materials:

ARV-771 powder

DMSO

PEG300

Tween 80

Saline (0.9% NaCl in sterile water) or Corn Oil

Sterile tubes and syringes
Procedure (Example Formulation: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline):[8][9]

e Prepare a concentrated DMSO stock:

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.targetmol.com/compound/arv-771
http://file.medchemexpress.com/batch_PDF/HY-100972/ARV-771-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Dissolve the required amount of ARV-771 in DMSO to create a concentrated stock
solution (e.g., 25 mg/mL).[2]

e Add co-solvents sequentially:

o To prepare 1 mL of the final formulation, for example, for a target concentration of 2.5
mg/mL.:

Start with 100 pL of the 25 mg/mL ARV-771 in DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly until the solution is clear.

Add 50 pL of Tween 80 and mix again until the solution is clear.

Finally, add 450 pL of saline to bring the total volume to 1 mL. Mix thoroughly.
e Use immediately:

o Itis recommended to prepare this formulation fresh on the day of use.[2]
Alternative In Vivo Formulation (5% DMSO, 95% Corn Oil):[1]
e Prepare a DMSO stock:

o Prepare a stock solution of ARV-771 in DMSO (e.g., 16.6 mg/mL).[1]
e Dilute in Corn Oil:

o To prepare 1 mL of the final formulation, add 50 pL of the 16.6 mg/mL DMSO stock
solution to 950 pL of corn oil.

e Mix and use:

o Mix thoroughly to ensure a uniform suspension. This solution should be used immediately
after preparation.[1]

Visualizing the Workflow

The following diagrams illustrate the key steps in preparing ARV-771 solutions.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.medchemexpress.com/ARV-771.html
https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.medchemexpress.com/ARV-771.html
https://www.selleckchem.com/products/arv-771.html
https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.selleckchem.com/products/arv-771.html
https://www.selleckchem.com/products/arv-771.html
https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Stock Solution Preparation

(Weigh ARV-771 PowdeD—»(Add DMSOHVortex/Sonicate to DissolveHAquuot for Storage Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing ARV-771 stock solution.

In Vivo Working Solution

-
AR.V_771 Sl Add PEG300 Add Tween 80 Add Saline Final Formulation
in DMSO
\§

-~
ARV-771 Stock Final Working
in DMSO Concentration
N

In Vitro Working Solution

Serial Dilution in
Culture Medium

Click to download full resolution via product page
Caption: Preparation of in vitro and in vivo working solutions.

ARV-771 Signaling Pathway

ARV-771 functions as a PROTAC, inducing the degradation of BET proteins. This mechanism
of action is crucial to its therapeutic potential.
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Caption: Mechanism of action of ARV-771.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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